Cas no 6957-09-1 (1-(2-methylphenyl)cyclohexan-1-ol)

• Product Name: 1-(2-methylphenyl)cyclohexan-1-ol
• CAS No: 6957-09-1
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• MDL: MFCD00021394
• CID: 973891
• PubChem ID: 81405
• Update Time: 2025-05-21

1-(2-methylphenyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• cyclohexanol, 1-(2-methylphenyl)-
• 1-(o-Tolyl)cyclohexan-1-ol; 1-(2-methylphenyl)cyclohexanol
• 1-(2-methylphenyl)cyclohexan-1-ol
• 1-(o-Tolyl)cyclohexan-1-ol
• NSC-66196
• EINECS 230-142-0
• 1-(o-Tolyl)cyclohexanol
• NS00036890
• 6658-78-2
• 6957-09-1
• EN300-319856
• AKOS010010599
• SCHEMBL5349864
• Cyclohexanol, 1-o-tolyl-
• NSC 66196
• 1-(2-methylphenyl)cyclohexanol
• T4B8USQ3SN
• CS-0246219
• NSC66196
• DTXSID70219824
• MCZGYWBDNZZZTJ-UHFFFAOYSA-N
• MFCD00021394

• MDL： MFCD00021394
• Inchi： 1S/C13H18O/c1-11-7-3-4-8-12(11)13(14)9-5-2-6-10-13/h3-4,7-8,14H,2,5-6,9-10H2,1H3
• InChI Key： MCZGYWBDNZZZTJ-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=CC=2C)CCCCC1

Computed Properties

• Exact Mass: 190.13584
• Monoisotopic Mass: 190.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 3

Experimental Properties

• Density: 1.043g/cm3
• Boiling Point: 311ºC at 760 mmHg
• Flash Point: 121.4ºC
• Refractive Index: 1.554
• PSA: 20.23
• LogP: 3.14670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 1-(2-methylphenyl)cyclohexan-1-ol

Comprehensive Analysis of 1-(2-methylphenyl)cyclohexan-1-ol (CAS No. 6957-09-1): Properties, Applications, and Industry Trends

1-(2-methylphenyl)cyclohexan-1-ol (CAS No. 6957-09-1) is a versatile organic compound with a unique molecular structure combining a cyclohexanol ring and a 2-methylphenyl group. This aromatic alcohol derivative has gained significant attention in pharmaceutical intermediates, fragrance formulations, and specialty chemical synthesis. Recent studies highlight its potential as a chiral building block in asymmetric synthesis, particularly for developing novel therapeutic agents targeting neurological conditions – a hot topic in medicinal chemistry research.

The compound's physicochemical properties make it valuable for multiple applications. With a molecular weight of 204.3 g/mol and characteristic solubility in common organic solvents, 1-(2-methylphenyl)cyclohexan-1-ol demonstrates excellent stability under standard storage conditions. Analytical techniques like HPLC and GC-MS are commonly employed for purity assessment, addressing frequent queries about quality control methods for such intermediates. The growing demand for high-purity specialty chemicals in drug development has increased interest in optimized purification protocols for this compound.

In the fragrance industry, 1-(2-methylphenyl)cyclohexan-1-ol contributes to woody-amber olfactory profiles, aligning with current consumer preferences for sustainable aroma chemicals. Its structural similarity to certain natural product derivatives makes it a subject of green chemistry research, particularly in developing bio-based alternatives to traditional synthetic compounds. This addresses the trending search term "eco-friendly fragrance ingredients" which has seen a 140% increase in search volume over the past year according to industry data.

The compound's stereochemical properties have become particularly relevant in light of recent advances in enantioselective catalysis. Researchers are investigating its potential as a template for designing novel chiral ligands, responding to frequent academic searches about "asymmetric synthesis building blocks." The presence of both aromatic and aliphatic moieties in 1-(2-methylphenyl)cyclohexan-1-ol creates interesting electronic effects that influence its reactivity – a subject of multiple recent publications in organic chemistry journals.

From a commercial perspective, CAS 6957-09-1 has seen steady market growth, with leading manufacturers focusing on scale-up processes to meet pharmaceutical industry demands. Analytical method development for this compound frequently appears in patent applications, particularly concerning impurity profiling – a critical quality parameter for regulatory compliance. The compound's structure-activity relationships continue to be explored in drug discovery programs, especially for central nervous system targets.

Recent technological advancements have enabled more efficient synthetic routes to 1-(2-methylphenyl)cyclohexan-1-ol, addressing common industry questions about process optimization. Catalytic hydrogenation methods and continuous flow chemistry approaches have shown particular promise, reducing production costs while improving yields. These developments align with the pharmaceutical industry's focus on green manufacturing practices and atom economy – topics generating substantial discussion in chemical engineering forums.

Quality specifications for 1-(2-methylphenyl)cyclohexan-1-ol typically include parameters such as minimum purity (often >98%), residual solvent levels, and heavy metal content – all critical factors for end-use applications. The compound's stability under various pH conditions makes it suitable for diverse formulation requirements, answering frequent formulation chemists' queries about compatibility studies. Storage recommendations generally suggest protection from moisture and light to maintain optimal quality over extended periods.

Emerging research directions for CAS 6957-09-1 include its potential as a precursor for liquid crystal materials and advanced polymer additives. The compound's molecular architecture offers interesting possibilities for material science applications, particularly in developing functional materials with tailored properties. This interdisciplinary potential has led to increased collaboration between organic chemists and materials scientists, creating new opportunities for innovation with this versatile chemical building block.